Research Area
  • Padnarsertib
    Padnarsertib
    • Cat. No.:
    • B608371
    • CAS No.:
    • 1643913-93-2
    • Molecular Formula:
    • C35H29F3N4O3
    • Molecular Weight:
    • 610.6 g/mol
    Description
    Padnarsertib is an orally bioavailable inhibitor of both the serine/threonine kinase P21-activated kinase 4 (PAK4) and the nicotinamide adenine dinucleotide (NAD)-synthesizing enzyme nicotinamide phosphoribosylt...
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  • K-Ras(G12C) inhibitor 9
    K-Ras(G12C) inhibitor 9
    • Cat. No.:
    • B608373
    • CAS No.:
    • Molecular Formula:
    • C16H21ClIN3O4S
    • Molecular Weight:
    • 513.8 g/mol
    Description
    K-Ras(G12C) inhibitor 9 is an irreversible, allosteric inhibitor of the K-Ras(G12C) mutant that causes 100% modification of the protein when used at 10 µM for 24 hours in vitro. K-Ras is a small GTPase that cycl...
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  • KRCA-0008
    KRCA-0008
    • Cat. No.:
    • B608374
    • CAS No.:
    • Molecular Formula:
    • C30H37ClN8O4
    • Molecular Weight:
    • 609.1 g/mol
    Description
    KRCA-0008 is a potent dual inhibitor of Ack1 and anaplastic lymphoma kinase (ALK).
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  • Kribb11
    Kribb11
    • Cat. No.:
    • B608381
    • CAS No.:
    • Molecular Formula:
    • C13H12N6O2
    • Molecular Weight:
    • 284.27 g/mol
    Description
    KRIBB11 is a member of the class of indazoles that is 1H-indazole substituted by a [6-(methylamino)-3-nitropyridin-2-yl]amino group at position 5. It is an inhibitor of heat shock factor 1 (IC50 = 1.2muM) and su...
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  • KRN383 analog
    KRN383 analog
    • Cat. No.:
    • B608383
    • CAS No.:
    • Molecular Formula:
    • C17H17N3O4
    • Molecular Weight:
    • 327.33 g/mol
    Description
    KRN383 also inhibited the proliferation of the ITD-positive cell lines with IC(50) values of < or =2.9 nM. A single oral administration of 80 mg/kg of KRN383 eradicated ITD-positive xenograft tumors in nude mice...
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  • KS176
    KS176
    • Cat. No.:
    • B608385
    • CAS No.:
    • Molecular Formula:
    • C22H19N3O5
    • Molecular Weight:
    • 405.4 g/mol
    Description
    KS-176 is a selective inhibitor of breast cancer resistance protein (BRCP;  IC50 = 1.39 μM) with no activity against P-glycoprotein (P-gp) or multidrug resistance-associated protein 1 (MRP1). It acts as a n...
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  • KY-05009
    KY-05009
    • Cat. No.:
    • B608402
    • CAS No.:
    • Molecular Formula:
    • C18H16N4O2S
    • Molecular Weight:
    • 352.4 g/mol
    Description
    an inhibitor of Traf2- and Nck-interacting kinase (TNIK);  structure in first source
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  • KYA1797K
    KYA1797K
    • Cat. No.:
    • B608405
    • CAS No.:
    • Molecular Formula:
    • C17H11KN2O6S2
    • Molecular Weight:
    • 442.5 g/mol
    Description
    KYA1797K is an inhibitor of Wnt/β-catenin signaling. It inhibits expression of a reporter induced by Wnt3a-conditioned medium in HEK293 cells (IC50 = 0.75 μM). KYA1797K binds to the regulators of G-protein signa...
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  • L 731734
    L 731734
    • Cat. No.:
    • B608428
    • CAS No.:
    • 149786-89-0
    • Molecular Formula:
    • C19H38N4O3S
    • Molecular Weight:
    • 402.6 g/mol
    Description
    structure given in first source;  an inhibitor of farnesyltransferase;  a prodrug of L 731735
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  • L-731735
    L-731735
    • Cat. No.:
    • B608429
    • CAS No.:
    • 149756-20-7
    • Molecular Formula:
    • C19H40N4O4S
    • Molecular Weight:
    • 420.6 g/mol
    Description
    structure given in first source;  an inhibitor of farnesyltransferase
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